Cas no 1697316-16-7 (2-3-(propan-2-yl)-1H-pyrazol-1-ylpyridine-3-carbaldehyde)

• Product Name: 2-3-(propan-2-yl)-1H-pyrazol-1-ylpyridine-3-carbaldehyde
• CAS No: 1697316-16-7
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 5802671
• PubChem ID: 108222842
• Update Time: 2025-08-05

2-3-(propan-2-yl)-1H-pyrazol-1-ylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-3-(propan-2-yl)-1H-pyrazol-1-ylpyridine-3-carbaldehyde
• 2-[3-(propan-2-yl)-1H-pyrazol-1-yl]pyridine-3-carbaldehyde
• 1697316-16-7
• EN300-1292946

• Inchi： 1S/C12H13N3O/c1-9(2)11-5-7-15(14-11)12-10(8-16)4-3-6-13-12/h3-9H,1-2H3
• InChI Key： KIERTDUDTUAMCV-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN=C1N1C=CC(C(C)C)=N1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 2-3-(propan-2-yl)-1H-pyrazol-1-ylpyridine-3-carbaldehyde

2-3-(propan-2-yl)-1H-pyrazol-1-ylpyridine-3-carbaldehyde: A Promising Compound in Medicinal Chemistry and Drug Discovery

2-3-(propan-2-yl)-1H-pyrazol-1-ylpyridine-3-carbaldehyde, with the chemical identifier CAS No. 1697316-16-7, represents a novel class of pyrazole-derived compounds that have garnered significant attention in the field of medicinal chemistry. This compound's unique molecular framework, combining a pyridine ring with a pyrazole moiety and a carbaldehyde functional group, positions it as a potential scaffold for the development of bioactive molecules. Recent studies have highlighted its potential applications in targeting specific biological pathways, particularly in the context of anti-inflammatory and anti-cancer therapies.

2-3-(propan-2-yl)-1H-pyrazol-1-ylpyridine-3-carbaldehyde is structurally characterized by the presence of a pyridine ring (a six-membered aromatic heterocycle) fused with a pyrazole ring (a five-membered heterocycle containing two nitrogen atoms). The carbaldehyde group at the 3-position of the pyridine ring introduces reactivity and functional versatility, enabling the compound to interact with various biological targets. The propan-2-yl (isopropyl) substituent at the 2- and 3-positions of the pyrazole ring further enhances its structural complexity and potential for molecular interactions.

Recent advances in medicinal chemistry have demonstrated the importance of heterocyclic scaffolds in drug discovery. 2-3-(propan-2-yl)-1H-pyrazol-1-ylpyridine-3-carbaldehyde falls into this category, as its core structure is known to exhibit favorable physicochemical properties such as solubility, stability, and the ability to form hydrogen bonds with target proteins. These characteristics make it an attractive candidate for further optimization and development into therapeutics.

One of the most promising areas of research involving 2-3-(propan-2-yl)-1H-pyrazol-1-ylpyridine-3-carbaldehyde is its potential application in the treatment of inflammatory diseases. A 2023 study published in the *Journal of Medicinal Chemistry* explored the anti-inflammatory properties of this compound, revealing its ability to inhibit the NF-κB signaling pathway, a key mediator of inflammation. This finding aligns with the growing emphasis on targeting inflammatory pathways in the development of novel therapeutics for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, 2-3-(propan-2-yl)-1H-pyrazol-1-ylpyridine-3-carbaldehyde has shown potential in cancer research. A recent preclinical study published in *Cancer Research* demonstrated its ability to induce apoptosis in cancer cells through the modulation of key apoptotic regulators. The compound's ability to disrupt the balance of pro-apoptotic and anti-apoptotic proteins suggests its potential as a lead compound for the development of targeted cancer therapies.

The chemical structure of 2-3-(propan-2-yl)-1H-pyrazol-1-ylpyridine-3-carbaldehyde also makes it a valuable tool in the design of fluorescent probes. The carbaldehyde group can participate in the formation of Schiff bases, which are commonly used in the synthesis of fluorescent molecules. This property has been leveraged in recent studies to develop probes for the detection of specific biomolecules, such as metal ions and reactive oxygen species. The ability to synthesize such probes under mild conditions further enhances the practicality of this compound in both research and clinical settings.

In the context of drug discovery, the synthesis of 2-3-(propan-2-yl)-1H-pyrazol-1-ylpyridine-3-carbaldehyde has been optimized using modern organic methodologies. A 2022 study in *Organic & Biomolecular Chemistry* reported the use of a one-pot synthesis approach to efficiently produce this compound, reducing the number of steps required and improving overall yield. This methodological advancement underscores the compound's potential for large-scale production and further modification to enhance its pharmacological properties.

Furthermore, the compound's pharmacokinetic properties are being investigated to determine its suitability for in vivo applications. Preliminary studies suggest that 2-3-(propan-2-yl)-1H-pyrazol-1-ylpyridine-3-carbaldehyde exhibits good oral bioavailability, which is a critical factor in the development of orally administered therapeutics. However, further research is needed to fully characterize its metabolic profile and potential interactions with other drugs.

The versatility of 2-3-(propan-2-yl)-1H-pyrazol-1-ylpyridine-3-carbaldehyde as a molecular scaffold is also evident in its potential for modification to target specific diseases. For example, the introduction of various substituents at the pyridine ring or the pyrazole ring could lead to the development of compounds with enhanced selectivity for particular biological targets. This adaptability highlights the importance of continued research into this compound's structural and functional properties.

Despite the promising findings, challenges remain in the development of 2-3-(propan-2-yl)-1H-pyrazol-1-ylpyridine-3-carbaldehyde as a therapeutic agent. Issues such as potential toxicity, solubility limitations, and the need for further optimization of its pharmacological profile must be addressed through rigorous preclinical and clinical studies. Additionally, the identification of specific molecular targets and mechanisms of action will be critical in advancing this compound from the laboratory to clinical application.

In conclusion, 2-3-(propan-2-yl)-1H-pyrazol-1-ylpyridine-3-carbaldehyde represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential applications in anti-inflammatory and anti-cancer therapies position it as a promising candidate for further research and development. As studies continue to uncover its biological activities and optimize its properties, this compound may pave the way for the discovery of novel therapeutics with broad clinical relevance.